1,3-Difluoro-5-(4-methylsulfanylbutylsulfanyl)benzene

• IUPAC Name: 1,3-difluoro-5-(4-methylsulfanylbutylsulfanyl)benzene
• InChI: InChI=1S/C11H14F2S2/c1-14-4-2-3-5-15-11-7-9(12)6-10(13)8-11/h6-8H,2-5H2,1H3
• InChI Key: PRBMYDDTKCAPBM-UHFFFAOYSA-N
• Canonical SMILES: CSCCCCSC1=CC(=CC(=C1)F)F
• Molecular Formula: C11H14F2S2
• Molecular Weight: 248.4 g/mol

Description

The compound with the identifier “1,3-Difluoro-5-(4-methylsulfanylbutylsulfanyl)benzene” is a chemical entity that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is characterized by its specific molecular structure, which allows it to participate in a variety of chemical reactions and exhibit distinct biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Difluoro-5-(4-methylsulfanylbutylsulfanyl)benzene involves a series of chemical reactions that are carefully controlled to ensure the purity and yield of the final product. The synthetic route typically starts with the selection of appropriate starting materials, which undergo a series of transformations including condensation, cyclization, and functional group modifications. The reaction conditions, such as temperature, pressure, and pH, are optimized to favor the desired product formation while minimizing side reactions.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and continuous flow systems. The process involves the same fundamental chemical reactions as in the laboratory synthesis but is adapted to handle larger quantities of reactants and products. The use of catalysts and automated control systems ensures the efficiency and consistency of the production process.

Chemical Reactions Analysis

Types of Reactions

1,3-Difluoro-5-(4-methylsulfanylbutylsulfanyl)benzene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states, which may alter its chemical and physical properties.

Reduction: Reduction reactions can convert the compound into its reduced form, which may have different reactivity and applications.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another, leading to the formation of new derivatives.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions:

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

Catalysts: Such as palladium on carbon or platinum oxide.

Solvents: Such as ethanol, methanol, or dichloromethane.

Major Products

The major products formed from the reactions of this compound depend on the type of reaction and the conditions used. For example, oxidation may yield higher oxidation state compounds, while substitution reactions may produce a variety of functionalized derivatives.

Scientific Research Applications

1,3-Difluoro-5-(4-methylsulfanylbutylsulfanyl)benzene has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent or intermediate in the synthesis of complex molecules.

Biology: The compound is studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: The compound is utilized in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism by which 1,3-Difluoro-5-(4-methylsulfanylbutylsulfanyl)benzene exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to downstream effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied.